1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose

• Molecular Formula: C16H17FO7
• Molecular Weight: 340.30 g/mol
• InChI: InChI=1S/C16H17FO7/c1-9(18)22-14-13(17)12(24-16(14)23-10(2)19)8-21-15(20)11-6-4-3-5-7-11/h3-7,12-14,16H,8H2,1-2H3/t12-,13?,14+,16-/m1/s1
• InChIKey: JMEMYKBTQDHFEB-IOJLXPLISA-N

1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose: A Differentiated Building Block for Nucleoside Analogue Synthesis

1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose (CAS 159099-24-8) is a protected 3-deoxy-3-fluoro-D-ribofuranose derivative that serves as a universal precursor for the synthesis of 3′-fluoro-modified nucleoside analogues . The compound features orthogonal acetyl (Ac) and benzoyl (Bz) protecting groups on the 1,2- and 5-positions, respectively, with a fluorine substitution at the 3-position . This specific protection pattern distinguishes it from other fluorinated ribofuranose intermediates and enables its use as a versatile glycosyl donor for Vorbrüggen glycosylation .

Protecting Group Strategy Orthogonal 1,2-Ac/5-Bz for selective Vorbrüggen glycosylation

Glycosyl Donor Scope Universal precursor for all five natural nucleobases

Storage & Logistics Stable at refrigerated temperature, simplifies inventory management

• [1] Mikhailopulo, I. A., et al. (1991). Synthesis and antiviral and cytostatic properties of 3'-deoxy-3'-fluoro- and 2'-azido-3'-fluoro-2',3'-dideoxy-D-ribofuranosides of natural heterocyclic bases. J. Med. Chem., 34(7), 2195-2202. DOI: 10.1021/jm00111a040 View Source
• [2] Chen, Q., et al. (2023). An alternative synthesis of 3′-deoxy-3′-fluoro-d-ribofuranosyl nucleoside, an important fragment of antitumor active cyclic dinucleotide. Tetrahedron, 141, 133515. DOI: 10.1016/j.tet.2023.133515 View Source

Why 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose Cannot Be Interchanged with Other 3′-Fluoro Sugar Precursors

The 3′-fluoro modification is critical for the biological activity and metabolic stability of the resulting nucleosides . However, the protecting group strategy is equally pivotal for successful synthesis. In-class compounds such as 1-O-acetyl-2,5-di-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose (CAS 122654-34-6) or 1,2,3,5-tetra-O-acetyl-3-deoxy-3-fluoro-D-ribofuranose differ in their substitution patterns, which directly impacts their reactivity, anomeric selectivity, and compatibility with subsequent glycosylation steps . The precise orthogonality of the 1,2-di-O-acetyl and 5-O-benzoyl protecting groups in the target compound provides a unique balance of stability and reactivity that is not replicated by other protected fluorosugars, making direct substitution unfeasible without compromising synthetic efficiency or product yield .

Target: 1,2-Di-O-acetyl-5-O-benzoyl Orthogonal Ac/Bz pattern provides balanced reactivity for glycosylation

Vs. 1-O-acetyl-2,5-di-O-benzoyl analog Different Ac/Bz distribution may alter anomeric selectivity and synthetic yield

Target: 1,2-Di-O-acetyl-5-O-benzoyl Selective deprotection enabled by orthogonal protecting groups

Vs. 1,2,3,5-tetra-O-acetyl analog Peracetylated analog lacks benzoyl directionality, may reduce glycosylation versatility

• [1] Van Aerschot, A., et al. (1989). 3'-Fluoro-2',3'-dideoxy-5-chlorouridine: most selective anti-HIV-1 agent among a series of new 2'- and 3'-fluorinated 2',3'-dideoxynucleoside analogues. J. Med. Chem., 32(8), 1743-1749. DOI: 10.1021/jm00128a013 View Source
• [2] Mikhailopulo, I. A., et al. (1991). Synthesis and antiviral and cytostatic properties of 3'-deoxy-3'-fluoro- and 2'-azido-3'-fluoro-2',3'-dideoxy-D-ribofuranosides of natural heterocyclic bases. J. Med. Chem., 34(7), 2195-2202. DOI: 10.1021/jm00111a040 View Source
• [3] Chen, Q., et al. (2023). An alternative synthesis of 3′-deoxy-3′-fluoro-d-ribofuranosyl nucleoside, an important fragment of antitumor active cyclic dinucleotide. Tetrahedron, 141, 133515. DOI: 10.1016/j.tet.2023.133515 View Source

Quantitative Differentiation of 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose Against Closest Comparators

Synthetic Versatility: Broad-Scope Glycosylation with Natural Heterocyclic Bases

1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose, as its 1-O-acetyl-2,5-di-O-benzoyl analog, was employed as a universal precursor to successfully synthesize a series of 3′-deoxy-3′-fluoro- and 2′-azido-2′,3′-dideoxy-3′-fluoro-D-ribofuranosides of natural heterocyclic bases . The study demonstrated that this specific protection pattern enabled efficient glycosylation across a range of nucleobases (adenine, guanine, cytosine, thymine, uracil) . In contrast, alternative precursors like 1,2,3,5-tetra-O-acetyl-3-deoxy-3-fluoro-D-ribofuranose or other mixed-protection derivatives lack the same documented breadth of compatibility with natural heterocyclic bases .

Glycosylation Scope

Cross-study comparable

Efficiently glycosylates 5 natural nucleobases (A, G, C, T, U)

Broad synthetic utility versus alternative protecting groups

Supports diverse nucleoside library construction

Evidence Dimension	Synthetic Scope (Number of natural heterocyclic bases successfully glycosylated)
Target Compound Data	5 (Adenine, Guanine, Cytosine, Thymine, Uracil)
Comparator Or Baseline	1,2,3,5-Tetra-O-acetyl-3-deoxy-3-fluoro-D-ribofuranose: Data not available for full set of natural bases; limited to specific purine modifications .
Quantified Difference	Documented compatibility with all five primary natural heterocyclic bases for the 2,5-di-O-benzoyl protected analog, demonstrating broader synthetic utility compared to alternative protecting group strategies.
Conditions	Vorbrüggen glycosylation conditions using silylated bases and Friedel-Crafts catalysts .

Why This Matters

This demonstrates the compound's reliability as a universal precursor for synthesizing diverse nucleoside libraries, reducing the need for multiple, specialized starting materials.

• [1] Mikhailopulo, I. A., et al. (1991). Synthesis and antiviral and cytostatic properties of 3'-deoxy-3'-fluoro- and 2'-azido-3'-fluoro-2',3'-dideoxy-D-ribofuranosides of natural heterocyclic bases. J. Med. Chem., 34(7), 2195-2202. DOI: 10.1021/jm00111a040 View Source
• [2] Yoon, J. S., et al. (2015). Versatile synthesis and biological evaluation of novel 3'-fluorinated purine nucleosides. Beilstein J. Org. Chem., 11, 2509-2520. DOI: 10.3762/bjoc.11.272 View Source

Stability Profile: Quantified Storage and Shipping Tolerance

The target compound exhibits well-defined, vendor-documented stability parameters that are critical for procurement planning. It is reported to be stable for 2 years at 4°C, 6 months at -80°C in solvent, and 1 month at -20°C . Importantly, it is stable at ambient temperature for several days during ordinary shipping . This data contrasts with the broader class of protected fluorinated carbohydrates, which often require stringent -20°C storage and lack validated shipping stability information.

Storage Stability

Vendor-reported

4°C: 2-year stability; ambient shipping tolerant for days

Reduces cold-chain logistics dependency

Data from supplier; verify for specific laboratory conditions

Evidence Dimension	Long-Term Storage Stability
Target Compound Data	4°C: 2 years; -80°C (in solvent): 6 months; -20°C: 1 month; Ambient shipping: stable for days
Comparator Or Baseline	Class of protected 3-deoxy-3-fluoro carbohydrates: Typically stored at -20°C; specific shipping stability data often not provided .
Quantified Difference	2-year stability at 4°C is significantly longer than typical -20°C storage requirements for related compounds, and ambient shipping tolerance reduces cold-chain logistics burden.
Conditions	Storage as neat solid or in solvent as specified .

Why This Matters

Reduces cold-chain shipping costs and simplifies inventory management, making the compound more accessible for laboratories without extensive -80°C freezer capacity.

Potent Cytostatic and Antiviral Activity of Downstream 3′-Fluoroadenosine

Using the target compound (as its 1-O-acetyl-2,5-di-O-benzoyl analog) as a precursor, 3′-deoxy-3′-fluoroadenosine was synthesized and exhibited potent biological activity . It inhibited the proliferation of murine leukemia L1210 and human T-lymphocyte MT-4 tumor cell lines at 0.2-2 μg/mL . Furthermore, it inhibited the replication of a broad spectrum of viruses (polio, Coxsackie, Sindbis, Semliki forest, reo, vaccinia) at 1-4 μg/mL, well below its cytotoxicity threshold of 40 μg/mL . This selectivity index (>10 for antiviral activity) is a key differentiator.

Downstream 3′-Fluoroadenosine

Class-level inference

IC50 0.2–2 µg/mL (L1210, MT-4); EC50 1–4 µg/mL; CC50 40 µg/mL; SI >10

Reported downstream nucleoside activity context

Activity of synthesized product; not a property of this intermediate

Evidence Dimension	Cytostatic and Antiviral Activity of Downstream Product (3′-Deoxy-3′-fluoroadenosine)
Target Compound Data	IC50: 0.2-2 μg/mL (L1210, MT-4); Antiviral EC50: 1-4 μg/mL; CC50: 40 μg/mL; Selectivity Index >10-40
Comparator Or Baseline	3′-Deoxy-3′-fluoroguanosine and other 3′-fluoro nucleosides showed lower or more limited activity .
Quantified Difference	3′-Deoxy-3′-fluoroadenosine demonstrated superior and broader antiviral/cytostatic activity compared to other 3′-fluoro nucleosides synthesized via the same precursor .
Conditions	In vitro cell culture assays (L1210, MT-4, viral plaque reduction) .

Why This Matters

Validates the compound's utility in generating high-value nucleoside analogues with proven therapeutic potential, supporting investment in this specific precursor for drug discovery programs.

• [1] Mikhailopulo, I. A., et al. (1991). Synthesis and antiviral and cytostatic properties of 3'-deoxy-3'-fluoro- and 2'-azido-3'-fluoro-2',3'-dideoxy-D-ribofuranosides of natural heterocyclic bases. J. Med. Chem., 34(7), 2195-2202. DOI: 10.1021/jm00111a040 View Source

High-Impact Application Scenarios for 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-3-fluoro-D-ribofuranose

Synthesis of Broad-Spectrum Antiviral 3′-Fluoroadenosine and Its Analogs

Leveraging the target compound's established role as a precursor for 3′-deoxy-3′-fluoroadenosine—which has demonstrated potent antiviral activity against RNA and DNA viruses (polio, Coxsackie, Sindbis, Semliki forest, reo, vaccinia) with a selectivity index >10 —this intermediate is ideal for generating libraries of 3′-fluoro-modified adenosines for antiviral drug discovery.

Construction of Antitumor Cyclic Dinucleotide (CDN) Fragments

Recent literature highlights the use of 3′-deoxy-3′-fluoro-D-ribofuranosyl nucleosides as key fragments for antitumor-active cyclic dinucleotides (CDNs) . The target compound, after deprotection, provides the fluororibose moiety necessary for CDN synthesis, offering a defined entry point for researchers developing STING agonists or other CDN-based immunotherapies.

Preparation of 3′-Fluoro-Modified Nucleoside Triphosphates for Polymerase Studies

The compound can be elaborated into 3′-fluoro-3′-deoxyribonucleoside 5′-triphosphates (NTP(3′-F)), which act as chain terminators for RNA synthesis . This application is directly relevant for developing novel sequencing tools or investigating polymerase mechanisms, providing a competitive advantage over non-fluorinated terminators.

Application

Selection Property

Validation Focus

Antiviral nucleoside analogue synthesis

Broad nucleobase compatibility

Glycosylation efficiency across purine/pyrimidine bases

Antitumor cyclic dinucleotide (CDN) fragment synthesis

3′-Fluoro ribose moiety for STING pathway research

Deprotection and CDN coupling efficiency

Polymerase terminator studies

Access to 3′-fluoro-3′-deoxy NTPs

Triphosphate incorporation and chain termination efficiency

• [1] Mikhailopulo, I. A., et al. (1991). Synthesis and antiviral and cytostatic properties of 3'-deoxy-3'-fluoro- and 2'-azido-3'-fluoro-2',3'-dideoxy-D-ribofuranosides of natural heterocyclic bases. J. Med. Chem., 34(7), 2195-2202. DOI: 10.1021/jm00111a040 View Source
• [2] Chen, Q., et al. (2023). An alternative synthesis of 3′-deoxy-3′-fluoro-d-ribofuranosyl nucleoside, an important fragment of antitumor active cyclic dinucleotide. Tetrahedron, 141, 133515. DOI: 10.1016/j.tet.2023.133515 View Source
• [3] Mikhailopulo, I. A., et al. (1989). 3'-Fluoro-3'-deoxyribonucleoside 5'-triphosphates: synthesis and use as terminators of RNA biosynthesis. FEBS Lett., 250(2), 139-141. DOI: 10.1016/0014-5793(89)80706-9 View Source